Cas no 62353-63-3 (1H-Azepine-2,4(3H,5H)-dione, dihydro-6,6-dimethyl-3-(1-methylethyl)-)

• Product Name: 1H-Azepine-2,4(3H,5H)-dione, dihydro-6,6-dimethyl-3-(1-methylethyl)-
• CAS No: 62353-63-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 448167
• PubChem ID: 12348089
• Update Time: 2025-04-19

1H-Azepine-2,4(3H,5H)-dione, dihydro-6,6-dimethyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-2,4(3H,5H)-dione, dihydro-6,6-dimethyl-3-(1-methylethyl)-
• 6,6-dimethyl-3-propan-2-ylazepane-2,4-dione
• 6,6-Dimethyl-3-(propan-2-yl)azepane-2,4-dione
• 62353-63-3
• DTXSID80493017

• Inchi： 1S/C11H19NO2/c1-7(2)9-8(13)5-11(3,4)6-12-10(9)14/h7,9H,5-6H2,1-4H3,(H,12,14)
• InChI Key： JFAVNFRSUZXPLQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCC(C)(C)C1)=O)C(C)C

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17